![molecular formula C10H10F3NO3 B3840824 N-(2,5-dimethoxyphenyl)-2,2,2-trifluoroacetamide](/img/structure/B3840824.png)
N-(2,5-dimethoxyphenyl)-2,2,2-trifluoroacetamide
Overview
Description
N-(2,5-dimethoxyphenyl)-2,2,2-trifluoroacetamide, also known as TFA-DMT, is a chemical compound that belongs to the class of tryptamines. It is a synthetic derivative of the naturally occurring psychoactive compound DMT (N,N-dimethyltryptamine). TFA-DMT has gained interest in scientific research due to its potential therapeutic applications in various fields.
Scientific Research Applications
Oxidative Addition Reactions
A study by Shainyan et al. (2015) explored the oxidative addition of trifluoroacetamide to alkenes and dienes, revealing products like 2,2,2-trifluoro-N-(2-iodo-1-R-ethyl)acetamides and derivatives involving 2,5-dimethylhexa-2,4-diene. This reaction showcased the utility of trifluoroacetamide in complex organic syntheses, particularly in forming iodinated and cyclized products (Shainyan et al., 2015).
Structural Studies
Sterkhova, Lazarev, and Shainyan (2019) conducted structural studies on a derivative of trifluoroacetamide, examining its form in crystal, solution, and gas phase. This study highlights the importance of understanding the structural characteristics of trifluoroacetamide derivatives in various states, which can have implications for their reactivity and applications in chemistry (Sterkhova, Lazarev, & Shainyan, 2019).
Preparation of Azidothiophenes
Spagnolo and Zanirato (1996) detailed a method for preparing isomeric acetyl- and 2,2,2-trifluoroacetyl-azidothiophenes from dibromothiophenes. This process demonstrates the versatility of trifluoroacetamide derivatives in synthesizing azidothiophenes, which are valuable in various chemical applications (Spagnolo & Zanirato, 1996).
Antiplasmodial Properties
Mphahlele, Mmonwa, and Choong (2017) synthesized novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides and evaluated their potential in vitro antiplasmodial properties. This research suggests the potential medical applications of trifluoroacetamide derivatives in treating diseases like malaria (Mphahlele, Mmonwa, & Choong, 2017).
Antimicrobial and Antioxidant Properties
Balachandran et al. (2015) assessed N-Benzyl-2,2,2-trifluoroacetamide for its antimicrobial, antioxidant, cytotoxic, and molecular docking properties. This study reveals the potential pharmaceutical applications of trifluoroacetamide derivatives, especially in developing new antimicrobial and antioxidant agents (Balachandran et al., 2015).
Synthesis of Secondary Amines
Nussbaumer, Baumann, Dechat, and Harasek (1991) described the selective TFAA-cleavage of tertiary 2,4-dimethoxybenzylamines to synthesize secondary amines. This study is significant for organic chemistry, demonstrating the utility of trifluoroacetamide derivatives in synthesizing amines, which are key building blocks in many chemical products (Nussbaumer et al., 1991).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2,2,2-trifluoroacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO3/c1-16-6-3-4-8(17-2)7(5-6)14-9(15)10(11,12)13/h3-5H,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICQKZCPTDWBKRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.